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Compound of Interest

Compound Name: Triethylphosphine oxide

Cat. No.: B1581562

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
triethylphosphine oxide, a versatile organophosphorus compound. The information presented
herein is intended to support research and development activities by providing reliable data
and standardized experimental context.

Physical Properties of Triethylphosphine Oxide

Triethylphosphine oxide is a white, crystalline solid at standard conditions and is known to be
hygroscopic. It is soluble in water. The accurate determination of its physical properties, such
as melting and boiling points, is crucial for its application in various chemical syntheses and for

ensuring purity.

The melting and boiling points of triethylphosphine oxide, as reported in the literature, are
summarized in the table below. It is important to note that boiling points are highly dependent

on pressure.
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Physical Property Value Conditions
Melting Point 47 °C

Melting Point 48-52 °C (lit)[1][21[3]
Melting Point 52-53 °C

Boiling Point 51°C @ 67 Torr[4]
Boiling Point 84-85 °C @ 3 mmHg[1][2][3]

Experimental Protocols

The following sections detail the general methodologies for determining the melting and boiling
points of a solid compound like triethylphosphine oxide. These protocols are based on
standard laboratory practices.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline compound, this transition occurs over a narrow temperature
range. The presence of impurities typically depresses the melting point and broadens the
melting range.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of triethylphosphine oxide
Procedure:

» A small amount of finely powdered triethylphosphine oxide is introduced into a capillary
tube, which is then sealed at one end.[6] The sample is packed to a height of about 1-3 mm.
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e The capillary tube is placed in the heating block of the melting point apparatus, adjacent to a
thermometer.[7]

o The sample is heated at a steady and slow rate, typically around 1-2 °C per minute, to
ensure thermal equilibrium between the sample, the heating block, and the thermometer.[5]

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the last crystal of the solid melts is recorded as the end of the
melting range.[5] For a pure substance, this range is typically narrow (0.5-1 °C).[7]

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. Since the boiling point is dependent
on the atmospheric pressure, it is crucial to record the pressure at which the measurement is
taken.[7]

Apparatus:

Small test tube or ignition tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.qg., oil bath)

Sample of triethylphosphine oxide

Procedure:

« A small amount of triethylphosphine oxide is placed in a small test tube.

o Acapillary tube, sealed at one end, is placed in the test tube with the open end submerged
in the sample.

o The test tube is attached to a thermometer and immersed in a heating bath.
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e The bath is heated gradually. As the temperature rises, air trapped in the capillary tube will
expand and exit as a slow stream of bubbles.

e Heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tube.

e The heating is then discontinued, and the bath is allowed to cool slowly.

e The temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube is recorded as the boiling point at the ambient pressure.

lllustrative Experimental Workflow

Triethylphosphine oxide is utilized in various chemical reactions. The following diagram
illustrates a generalized workflow for its application as a reagent in a synthetic procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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